Cas no 66872-74-0 (Sodium 3-methyl-2-oxopentanoate)

Sodium 3-methyl-2-oxopentanoate structure
66872-74-0 structure
Product Name:Sodium 3-methyl-2-oxopentanoate
CAS No:66872-74-0
MF:C6H9NaO3
MW:152.123633146286
CID:964817
Update Time:2023-08-02

Sodium 3-methyl-2-oxopentanoate Chemical and Physical Properties

Names and Identifiers

    • dl-3-methyl-2-oxopentanoic acid, sodium salt
    • D-3-methyl-2-oxo-valeric acid , sodium-salt
    • ()-3-Methyl-2-oxovaleric acid sodium salt
    • dl-A-keto-B-methyl-N-valeric acid*sodium
    • sodium DL-3-methyl-2-oxopentanoate
    • sodium 3-methyl-2-oxopentanoate
    • Sodium 3-methyl-2-oxovalerate
    • 3-Methyl-2-oxopentanoic acid sodium salt
    • DL-alpha-Keto-beta-methylvaleric acid sodium salt
    • Ketoisoleucine sodium salt
    • (+/-)-3-Methyl-2-oxovaleric acid sodium salt
    • Pentanoic acid, 3-methyl-2-oxo-, sodium salt
    • 3-Methyl-2-oxovaleric Acid Sodium Salt
    • (+/-)-Sodium 3-methyl-2-oxovalera
    • Sodium 3-methyl-2-oxopentanoate
    • Inchi: 1S/C6H10O3.Na/c1-3-4(2)5(7)6(8)9;/h4H,3H2,1-2H3,(H,8,9);/q;+1/p-1
    • InChI Key: SMDJDLCNOXJGKC-UHFFFAOYSA-M
    • SMILES: [Na+].O=C(C(=O)[O-])C(C)CC

Computed Properties

  • Exact Mass: 152.044939
  • Monoisotopic Mass: 152.044939
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 10
  • Rotatable Bond Count: 3
  • Complexity: 133
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 57.2

Experimental Properties

  • Melting Point: 204-206 °C(lit.)
  • PSA: 57.20000
  • LogP: -0.64850

Sodium 3-methyl-2-oxopentanoate Security Information

  • WGK Germany:3
  • Hazard Category Code: 22
  • Hazardous Material Identification: Xn
  • Safety Term:S24/25
  • Storage Condition:2-8°C
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